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Compound of Interest

Compound Name:
4-Bromo-2-methylnaphthalen-1-

amine

CAS No.: 37113-08-9

Cat. No.: B1266935

Get Quote

Executive Summary
This guide provides an authoritative protocol for the safe containment, transport, and disposal

of 4-Bromo-2-methylnaphthalen-1-amine (CAS: 37113-08-9). As a halogenated aromatic

amine, this compound presents specific risks regarding toxicity and environmental persistence.

Improper disposal can lead to the formation of toxic byproducts (e.g., dioxins/furans) if

incinerated at insufficient temperatures, or groundwater contamination if landfilled.

Immediate Action Directive:

Waste Stream:Halogenated Organic Waste (Do NOT mix with non-halogenated solvents).

Disposal Method: High-Temperature Incineration (Rotary Kiln) with flue gas scrubbing.

Transport Classification: UN 2811, Toxic solid, organic, n.o.s.[1]

Chemical Identity & Hazard Profile[1][2][3][4]
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Understanding the physicochemical properties of this specific isomer is critical for selecting the

correct waste stream. The bromine substituent necessitates segregation from standard organic

waste to prevent damage to catalytic oxidizers used in some disposal facilities.

Table 1: Physicochemical & Hazard Data
Property Specification Operational Implication

Chemical Name
4-Bromo-2-methylnaphthalen-

1-amine

Official shipping descriptor

component.[2]

CAS Number 37113-08-9
Required for waste

manifesting.

Molecular Formula C₁₁H₁₀BrN

High carbon/bromine ratio

requires specific incineration

profiles.

Physical State Solid (Crystalline/Powder)
Dust explosion and inhalation

hazard during transfer.

Solubility
Insoluble in water; Soluble in

DMSO, DCM

Do not attempt aqueous

neutralization; use organic

solvent rinse.

GHS Classification

Warning /

DangerH302/H312/H332

(Harmful if

swallowed/contact)H315 (Skin

Irritant)H319 (Eye Irritant)H411

(Toxic to aquatic life)

Requires full PPE (Nitrile

gloves, N95/P100 respirator if

powder).

Waste Classification & Regulatory Framework
US EPA (RCRA) Classification
While 4-Bromo-2-methylnaphthalen-1-amine is not explicitly "P-listed" or "U-listed" by

specific name in 40 CFR 261.33, it must be managed as a Characteristic Hazardous Waste

due to toxicity and ignitability (if in solvent).

Primary Waste Code:D001 (Ignitable, if in organic solvent)
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Secondary Waste Code:D000 (Toxic - generic classification for unlisted toxic organics)

Best Practice: Manage as Halogenated Solvent/Organic Waste.

Transport Information (DOT/IATA)
For off-site disposal, the waste must be packaged and labeled according to UN standards.

UN Number:UN 2811

Proper Shipping Name: Toxic solid, organic, n.o.s. (4-Bromo-2-methylnaphthalen-1-amine)

Hazard Class: 6.1 (Toxic Substance)[1][3]

Packing Group: III (Low to Medium Danger)

Marine Pollutant: Yes (Mark package with "Dead Tree/Dead Fish" symbol)

Pre-Disposal Handling & Segregation
The Golden Rule: Never mix halogenated amines with strong oxidizers (e.g., nitric acid,

perchlorates) or non-halogenated waste streams.

Segregation Logic
Halogenated vs. Non-Halogenated: Disposal facilities charge significantly more for

halogenated waste because it requires scrubbing for acid gases (HBr, HCl) during

incineration. Mixing this compound with non-halogenated waste (like pure acetone)

contaminates the entire volume, increasing disposal costs and complexity.

Solid vs. Liquid: Segregate solid waste (contaminated gloves, weighing boats, pure powder)

from liquid waste (mother liquors, wash solvents).

Visual Workflow: Waste Segregation Decision Tree
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Waste Generation:
4-Bromo-2-methylnaphthalen-1-amine

Is the waste Solid or Liquid?

Solid Waste
(Powder, PPE, Paper)

Liquid Waste
(Solutions, Rinses)

Collect in Wide-Mouth
HDPE or Glass Jar

Is solvent Halogenated?
(e.g., DCM, Chloroform)

Label: 'Toxic Solid, Organic, N.O.S.'
Tag: 'Halogenated' Yes No (e.g., Methanol, Acetone)

Carboy: 'Halogenated Organic Waste' Carboy: 'Halogenated Organic Waste'
(Must upgrade stream due to solute)

Contaminates Stream

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-Bromo-2-methylnaphthalen-1-amine waste to

ensure regulatory compliance and cost-efficiency.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Debris)
Applicability: Expired chemicals, spill cleanup debris, contaminated gloves.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or an amber

glass jar with a Teflon-lined screw cap.
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Transfer:

Work inside a chemical fume hood to prevent dust inhalation.

Transfer solid material carefully. If the solid is dusty, dampen slightly with a high-flashpoint

solvent (e.g., mineral oil) to suppress airborne particles.

Labeling:

Affix a hazardous waste label immediately.

Constituents: Write "4-Bromo-2-methylnaphthalen-1-amine" (Do not use abbreviations).

Hazard Checkboxes: Check "Toxic" and "Irritant".

Storage: Store in a satellite accumulation area (SAA) secondary containment bin until

pickup.

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, HPLC effluent, washing solvents.

Compatibility Check: Ensure the solution pH is between 4 and 10. Avoid mixing with strong

acids (risk of exothermic polymerization) or oxidizers.

Container: Use a safety carboy (HDPE or Stainless Steel) designated for Halogenated

Solvents.

Rinsing:

Triple-rinse the empty reagent bottle with a compatible solvent (e.g., Dichloromethane or

Acetone).

Crucial Step: Pour the rinseate into the Halogenated Waste carboy. Do NOT pour rinseate

down the drain.

Defacing: Deface the label of the empty original bottle and dispose of the bottle as "Glass

Waste" (if triple-rinsed) or "Solid Hazardous Waste" (if visible residue remains).
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Emergency Spill Response
Scenario: A 5g bottle of 4-Bromo-2-methylnaphthalen-1-amine powder drops and shatters on

the lab floor.

Immediate Response Workflow
Evacuate & Alert: Clear the immediate area (radius of 3 meters). Alert lab personnel.

PPE Upgrade: Don double nitrile gloves, safety goggles, lab coat, and a P100 particulate

respirator (or N95 minimum).

Containment:

Do NOT dry sweep. This generates toxic dust.

Cover the spill with a specialized Chemical Spill Pad or dampen the powder gently with

mineral oil or a high-boiling inert solvent (e.g., propylene glycol).

Cleanup:

Scoop the dampened material into a dedicated waste jar.

Wipe the area with soap and water 3 times.

Place all cleanup materials (pads, gloves, scoops) into the same hazardous waste jar.

Label: "Hazardous Waste: Debris contaminated with 4-Bromo-2-methylnaphthalen-1-
amine."

Spill Incident 1. Secure Area
(Evacuate/Ventilate)

2. Don PPE
(Gloves, Goggles, P100 Mask)

3. Dampen Powder
(Use Oil/Glycol - NO Dry Sweep)

4. Collect & Wipe
(Scoop to Jar -> Soap Wash)

5. Label & Dispose
(UN 2811 Stream)

Click to download full resolution via product page

Figure 2: Emergency response workflow for solid spills of toxic aromatic amines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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